Cas no 19549-89-4 (1-Heptene,3,3-dimethyl-)
1-Heptene,3,3-dimethyl- structure
Product Name:1-Heptene,3,3-dimethyl-
1-Heptene,3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptene,3,3-dimethyl-
- 3,3-DIMETHYL-1-HEPTENE
- 3,3-dimethylhept-1-ene
- 1-Heptene,3,3-dimethyl
- 3,3-Dimethyl-1-hepten
- 3,3-Dimethyl-hept-1-en
- 3,3-dimethyl-hept-1-ene
- 3,3-dimethylheptene-1
- Nsc157573
- AKOS006271535
- NSC-157573
- WETAFQBUDAJCAM-UHFFFAOYSA-N
- 19549-89-4
- DTXSID40329782
- 3,3-dimethyl-1 -heptene
-
- Inchi： 1S/C9H18/c1-5-7-8-9(3,4)6-2/h6H,2,5,7-8H2,1,3-4H3
- InChI Key： WETAFQBUDAJCAM-UHFFFAOYSA-N
- SMILES： C(C=C)(C)(C)CCCC
Computed Properties
- Exact Mass: 126.14100
- Monoisotopic Mass: 126.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 80
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.7520 (estimate)
- Melting Point: -89.14°C (estimate)
- Boiling Point: 144.42°C (estimate)
- Flash Point: 27.8°C
- Refractive Index: 1.4124 (estimate)
- PSA: 0.00000
- LogP: 3.38880
1-Heptene,3,3-dimethyl- Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1-Heptene,3,3-dimethyl- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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